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Compound of Interest

Compound Name: 4-Amino-3,5-dichloropyridine

Cat. No.: B195902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of 4-Amino-3,5-dichloropyridine, a pivotal

chemical intermediate in the pharmaceutical and agrochemical industries. This guide details its

fundamental chemical properties, experimental protocols for its synthesis and crystallization,

and its significant role in the synthesis of therapeutic agents.

Core Chemical Properties
4-Amino-3,5-dichloropyridine, also known as 3,5-Dichloro-4-pyridinamine, is a halogenated

pyridine derivative. Its unique structure, featuring an amino group and two chlorine atoms on

the pyridine ring, provides exceptional reactivity for selective functionalization, making it a

valuable precursor for a wide range of complex organic molecules[1].
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Property Value Source

Molecular Formula C₅H₄Cl₂N₂ [2][3][4][5]

Molecular Weight 163.0 g/mol [2][3][5]

CAS Number 22889-78-7 [1][2][3][4]

Appearance
White to almost white powder

or crystals
[2][4]

Melting Point 160 - 163 °C [2]

Boiling Point 250.8°C [5]

Purity ≥ 98% (GC) [2]

Experimental Protocols
Detailed methodologies for the synthesis and crystallization of 4-Amino-3,5-dichloropyridine
are crucial for its application in research and manufacturing.

Synthesis of 4-Amino-3,5-dichloropyridine

A common method for the preparation of 4-Amino-3,5-dichloropyridine involves the

halogenation of 4-aminopyridine[6].

Materials: 4-aminopyridine, concentrated hydrochloric acid, hydrogen peroxide solution.

Procedure:

A solution of 4-aminopyridine is prepared in concentrated hydrochloric acid and stirred[6].

Hydrogen peroxide solution is added dropwise to the mixture[6].

The reaction mass is then cooled and basified[6].

The resulting precipitate is filtered to yield 4-Amino-3,5-dichloropyridine[6]. The melting

point of the product is typically in the range of 162-164°C[6].
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Crystallization Protocol

For purification and structural analysis, single crystals of 4-Amino-3,5-dichloropyridine can

be grown from a water solution[7][8].

Materials: 4-Amino-3,5-dichloropyridine, deionized water.

Procedure:

Dissolve 0.04075 mg of 4-Amino-3,5-dichloropyridine in 20 ml of water[7][8].

Warm the solution over a water bath for 20 minutes at 353 K[7][8].

Allow the solution to cool slowly at room temperature[7][8].

After a few days, colorless crystals will separate from the mother liquor[7][8].

Application in Drug Synthesis: The Roflumilast
Pathway
4-Amino-3,5-dichloropyridine is a key intermediate in the synthesis of Roflumilast, a selective

phosphodiesterase 4 (PDE4) inhibitor used in the treatment of chronic obstructive pulmonary

disease (COPD)[1][5][9]. The synthesis pathway highlights the importance of this precursor.
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Synthesis of Roflumilast from 4-Aminopyridine.

This workflow illustrates the initial halogenation of 4-aminopyridine to produce 4-Amino-3,5-
dichloropyridine[6]. This intermediate is then converted to its N-oxide derivative, a crucial step

in the multi-step synthesis that ultimately yields Roflumilast[9]. The purity and quality of 4-
Amino-3,5-dichloropyridine are paramount for the efficiency and success of the subsequent

reactions in the synthesis of this important therapeutic agent[5]. Beyond pharmaceuticals, this

compound also serves as a vital building block in the development of advanced herbicides and

fungicides in the agrochemical sector[1][2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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